Cas no 7268-43-1 (5-Oxopyrrolidine-3-carboxylic acid)

5-Oxopyrrolidine-3-carboxylic acid structure
7268-43-1 structure
Product Name:5-Oxopyrrolidine-3-carboxylic acid
CAS No:7268-43-1
Molecular Formula:C5H7NO3
Molecular Weight:129.1140
MDL:MFCD05864580
CID:858874
PubChem ID:16785136

5-Oxopyrrolidine-3-carboxylic acid Properties

Names and Identifiers

    • 5-Oxopyrrolidine-3-carboxylic acid
    • 5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • 3-pyrrolidinecarboxylic acid, 5-oxo-
    • 5-Oxo-pyrrolidine-3-carboxylic acid
    • 4-Carboxy-2-pyrrolidinone
    • DL-2-Pyrrolidone-4-carboxylic acid
    • GZVHQYZRBCSHAI-UHFFFAOYSA-N
    • (R)-5-Oxopyrrolidine-3-carboxylic acid
    • 5-Oxo-3-pyrrolidinecarboxylic acid
    • 5-0xopyrrolidine-3-carboxylic acid
    • 1273AC
    • SB11645
    • AK105411
    • AB0154133
    • ST24044939
    • CS-0
    • AKOS016042673
    • SB17670
    • MFCD13194688
    • 5-Oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
    • MFCD13194689
    • SY041979
    • Z239137534
    • CS-0050412
    • FT-0774442
    • 7268-43-1
    • FT-0678425
    • P10333
    • SB17669
    • AKOS000140611
    • F2147-0194
    • SY343985
    • BB 0216427
    • MFCD05864580
    • SCHEMBL437804
    • 5-oxopyrrolidine-3-carboxylicacid
    • FS-5213
    • NCGC00338437-01
    • EN300-59487
    • A866222
    • AB01200492-03
    • SY042553
    • (3R)-5-oxo-3-Pyrrolidinecarboxylic acid
    • DB-068388
    • DB-029245
    • ALBB-018087
    • MDL: MFCD05864580
    • InChIKey: GZVHQYZRBCSHAI-UHFFFAOYSA-N
    • Inchi: 1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
    • SMILES: O=C1C([H])([H])C([H])(C(=O)O[H])C([H])([H])N1[H]

Computed Properties

  • Exact Mass: 129.04261
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 129.042593085g/mol
  • Heavy Atom Count: 9
  • Complexity: 154
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.2
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • PSA: 66.4
  • Solubility: Soluble (110 g/l) (25 º C),
  • Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),

5-Oxopyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FAQX-100mg
3-Pyrrolidinecarboxylic acid, 5-oxo-
7268-43-1 95%
100mg
$18.00 2024-04-21
A2B Chem LLC
AH12969-250mg
5-oxopyrrolidine-3-carboxylic acid
7268-43-1 98%
250mg
$19.00 2024-04-19
Aaron
AR00FAZ9-100mg
3-Pyrrolidinecarboxylic acid, 5-oxo-
7268-43-1 97%
100mg
$12.00 2025-01-24
abcr
AB215287-1 g
5-Oxo-3-pyrrolidinecarboxylic acid, 95%; .
7268-43-1 95%
1g
€110.00 2023-02-05
Alichem
A109000148-5g
5-Oxo-pyrrolidine-3-carboxylic acid
7268-43-1 95%
5g
$180.15 2023-09-01
Ambeed
A173422-250mg
5-Oxopyrrolidine-3-carboxylic acid
7268-43-1 98%
250mg
$26.0 2025-03-04
Apollo Scientific
OR315602-1g
5-Oxopyrrolidine-3-carboxylic acid
7268-43-1 95%
1g
£107.00 2025-02-20
Cooke Chemical
BD8371631-250mg
5-Oxopyrrolidine-3-carboxylic acid
7268-43-1 98%
250mg
RMB 111.20 2025-02-21
eNovation Chemicals LLC
D496456-5G
5-oxopyrrolidine-3-carboxylic acid
7268-43-1 97%
5G
$170 2022-09-03
Fluorochem
075589-1g
5-Oxo-pyrrolidine-3-carboxylic acid
7268-43-1 95%
1g
£50.00 2022-03-01

5-Oxopyrrolidine-3-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:7268-43-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7268-43-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7268-43-1)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

5-Oxopyrrolidine-3-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7268-43-1)5-Oxopyrrolidine-3-carboxylic acid
A866222
Purity:99%/99%
Quantity:5g/25g
Price($):158.0/565.0